Cas no 57322-46-0 (1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-)

• Product Name: 1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
• CAS No: 57322-46-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1603552
• PubChem ID: 11106402
• Update Time: 2025-04-21

1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
• 4-(hydroxymethyl)naphthalene-1-carboxylic acid
• KTPCEPWBURBLPQ-UHFFFAOYSA-N
• SCHEMBL2649233
• 4-Hydroxymethylnaphthoic Acid
• 57322-46-0
• 4-(Hydroxymethyl)-1-naphthoic acid
• 4-(hydroxymethyl)-1-naphthalenecarboxylic acid
• DTXSID40455398
• 4-hydroxymethyl-1-naphthoic acid

• Inchi： 1S/C12H10O3/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,13H,7H2,(H,14,15)
• InChI Key： KTPCEPWBURBLPQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(=O)O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids